6-Phenyl-2-hexyne

• IUPAC Name: hex-4-ynylbenzene
• InChI: InChI=1S/C12H14/c1-2-3-4-6-9-12-10-7-5-8-11-12/h5,7-8,10-11H,4,6,9H2,1H3
• InChI Key: BYQGPSNMZZGRQP-UHFFFAOYSA-N
• Canonical SMILES: CC#CCCCC1=CC=CC=C1
• Molecular Formula: C12H14
• DSSTOX Substance ID: DTXSID40390654
• Molecular Weight: 158.24 g/mol
• CAS RN: 34298-75-4

Description

6-Phenyl-2-hexyne, also known as hex-4-yn-1-ylbenzene or 1-phenyl-4-hexyne, is an organic compound. It has a molecular weight of 158.24 g/mol. The molecular formula is C12H14.

Molecular Structure Analysis

The molecular structure of 6-Phenyl-2-hexyne is represented by the SMILES notation CC#CCCCC1=CC=CC=C1. This indicates that the molecule consists of a phenyl group (C6H5) attached to a 2-hexyne group (C6H10), with a triple bond between the second and third carbon atoms in the hexyne group.

Physical And Chemical Properties Analysis

6-Phenyl-2-hexyne is a clear, colorless liquid. It has a refractive index between 1.5195 and 1.5225 at 20°C. The compound’s purity, as determined by gas chromatography, is greater than or equal to 98.5%.

Scientific Research Applications

• Rocket Fuel

  • Alkynes, specifically acetylene, are used as rocket fuel. Many kilograms of acetylene are produced every year by fractional oxidation of natural gases.

• Making Organic Compounds

  • Alkynes are used to make organic compounds such as ethanoic acid, acrylic acid, and ethanol.

• Organic Solvents

  • Alkynes, for instance, ethyne, are used in the preparation of organic solvents.

• Polymers

  • Alkynes are used in the production of polymers. For example, vinyl chloride is used as the preliminary material for PVC.

• Artificially Ripen Fruits

  • Alkynes are used to artificially ripen fruits.

• Portable Lighting

  • Acetylene was first used to light portable lamps, which were known as acetylene gas lamps, installed in homes, bicycles and on cars.

• Synthesis of Various Organic Chemicals

  • Alkynes can be used to synthesize various organic chemicals, such as aldehydes, ketones, and carboxylic acids.

• Multicomponent Reactions

  • Alkynes have two active positions to carry out chemical reactions: C≡C and C–H. These two positions are involved and activated in different reactions using different reagents. For instance, reactions between derivatives of alkynes with RN3, sulfur compounds (RSO2R′, DMSO, S8, DABCO (SO2)2 and DABSO), barbituric acids, aldehydes and amines, COOH, α-diazoesters or ketones, and isocyanides.

• Synthesis of Propargylamines

  • The reaction between alkyne derivatives with amines and aldehydes can be used for the synthesis of propargylamines.

• Reactions with CO2

  • Alkynes can react with CO2, which has potential applications in carbon capture and storage.

• Reactions with CO

  • Alkynes can also react with CO, which is a key step in many industrial processes.

Safety And Hazards

6-Phenyl-2-hexyne may cause skin irritation, serious eye irritation, and respiratory irritation. It should be handled with care, avoiding contact with skin and eyes, and avoiding inhalation of dust, fume, gas, mist, vapors, or spray. It should be stored in a well-ventilated place with the container kept tightly closed.